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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural features of 2-Ethylcyclohexanol. The information is presented to be a valuable
resource for researchers, scientists, and professionals involved in drug development and other
scientific disciplines where this compound may be of interest.

Chemical Properties

2-Ethylcyclohexanol is a cyclic alcohol with the chemical formula C8H160.[1][2][3] Itis a
colorless to almost colorless clear liquid or solid, depending on the ambient temperature.[2][4]

[5] A summary of its key quantitative properties is provided in the table below for easy
reference and comparison.
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Property Value Source
Molecular Formula C8H160 [1112][3]
Molecular Weight 128.21 g/mol (1116171
Appearance Colorlfess. to AI.most colorless A1)
clear liquid/solid

Boiling Point 74 -79 °C at 12-16 hPa [4107]
Melting Point 19.68 °C (estimate) [4]
Density 0.906 - 0.93 g/mL at 25 °C [415]
Flash Point 68 °C (closed cup) [4107]

Refractive Index

n20/D 1.464 (lit.)

[7]

pKa

15.33 + 0.40 (Predicted)

[2]

LogP (Octanol/Water)

2.1-2583

[1]14]

Chemical Structure and Stereoisomerism

The structure of 2-Ethylcyclohexanol consists of a cyclohexane ring substituted with an ethyl

group and a hydroxyl group on adjacent carbon atoms. The presence of two chiral centers at

positions 1 and 2 of the cyclohexane ring gives rise to stereocisomerism.[2] Consequently, 2-

Ethylcyclohexanol can exist as cis and trans diastereomers, each of which is a racemic

mixture of two enantiomers.[1][6][8] The spatial arrangement of the ethyl and hydroxyl groups

relative to the plane of the cyclohexane ring defines these isomers.

¢ cis-2-Ethylcyclohexanol: Both the ethyl and hydroxyl groups are on the same side of the

cyclohexane ring.

« trans-2-Ethylcyclohexanol: The ethyl and hydroxyl groups are on opposite sides of the

cyclohexane ring.

The commercial product is often available as a mixture of cis and trans isomers.[5][7]

Caption: 2D representation of cis- and trans-2-Ethylcyclohexanol isomers.
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Experimental Protocols

Detailed experimental protocols for 2-Ethylcyclohexanol are not extensively published in
readily available literature. However, based on general organic chemistry principles for similar
secondary alcohols like 2-methylcyclohexanol, the following outlines a plausible experimental
workflow for reactions such as acid-catalyzed dehydration.[9][10][11][12]

A. Acid-Catalyzed Dehydration of 2-Ethylcyclohexanol

This experiment would involve the elimination of a water molecule from 2-Ethylcyclohexanol
to form a mixture of isomeric ethylcyclohexenes.

e Reagents and Equipment:
o 2-Ethylcyclohexanol
o Concentrated phosphoric acid (H3PO4) or sulfuric acid (H2S04) as a catalyst
o Round-bottom flask
o Distillation apparatus (condenser, receiving flask)
o Heating mantle
o Separatory funnel
o Drying agent (e.g., anhydrous sodium sulfate)
o Gas chromatograph (for product analysis)
e Methodology:

o Reaction Setup: In a round-bottom flask, combine 2-Ethylcyclohexanol with a catalytic
amount of concentrated phosphoric or sulfuric acid.

o Dehydration and Distillation: Heat the mixture using a heating mantle. The lower-boiling
alkene products will distill as they are formed, shifting the equilibrium towards the
products.[11]
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o Workup:
» The collected distillate is transferred to a separatory funnel.

» Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any
remaining acid, followed by a water wash.[9]

» Separate the aqueous layer.

= Dry the organic layer over an anhydrous drying agent like sodium sulfate.
o Purification and Analysis:

= Decant or filter the dried organic liquid to remove the drying agent.

» Further purification can be achieved by simple distillation.

» The product mixture can be analyzed by gas chromatography (GC) to determine the
relative amounts of the different alkene isomers formed.[9][10]

Experimental Workflow: Dehydration of 2-Ethylcyclohexanol

1. Reaction Setup Heat . S Collect Distillate 3. Workup eparate Organic Layer 4. Drying urified Product 5. Analysis
((Z-Ethylcyclohexanol + Acid Catalyst) #| 2 Dehydration & Distillation (Neutralization & Washing) (Anhydrous Na2S04) (Gas Chromatography)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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